3,3,5,5-Tetramethylcyclohex-1-en-1-yl triflate

• Molecular Formula: C11H17F3O3S
• Molecular Weight: 286.31 g/mol
• IUPAC Name: (3,3,5,5-tetramethylcyclohexen-1-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C11H17F3O3S/c1-9(2)5-8(6-10(3,4)7-9)17-18(15,16)11(12,13)14/h5H,6-7H2,1-4H3
• InChI Key: UOWYGHLQKCPXDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(C1)(C)C)OS(=O)(=O)C(F)(F)F)C

Description

3,3,5,5-Tetramethylcyclohex-1-en-1-yl triflate is a useful research compound. Its molecular formula is C11H17F3O3S and its molecular weight is 286.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoro-methanesulfonic acid 3,3,5,5-tetramethyl-cyclohex-1-enyl ester was prepared in accordance with the procedures of Hanack et. al., J. Heterocyclic Chem. 1988, 25, pp 1237-1241. 4-Methoxy-2-methyl-1-(3,3,5,5-tetramethyl-cyclohex-1-enyl)-benzene was prepared in two steps by a Suzuki coupling of 4-methoxy-2-methyl-phenylboronic acid and trifluoro-methanesulfonic acid 3,3,5,5-tetramethyl-cyclohex-1-enyl ester following the procedures of Carmen et. al., Synlett 2005, No. 10, pp 1601-1605, to obtain 4-methoxy-2-methyl-1-(3,3,5,5-tetramethyl-cyclohex-1-enyl)-benzene, which was subsequently hydrogenated to form 1-cyclohexyl-4-methoxy-2-methyl-benzene.